molecular formula C12H6BrNO3 B5510451 6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

Cat. No.: B5510451
M. Wt: 292.08 g/mol
InChI Key: SMFFDONWMCQXFW-UHFFFAOYSA-N
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Description

6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione is an organic compound known for its intricate chemical structure and reactivity

Properties

IUPAC Name

6-bromo-2-hydroxybenzo[de]isoquinoline-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H6BrNO3/c13-9-5-4-8-10-6(9)2-1-3-7(10)11(15)14(17)12(8)16/h1-5,17H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMFFDONWMCQXFW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=CC3=C2C(=C1)C(=O)N(C3=O)O)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H6BrNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.08 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of 6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione typically involves multi-step organic synthesis methods. Key steps often include halogenation, hydroxylation, and cyclization reactions under controlled conditions:

  • Halogenation: : Incorporating the bromine atom into a precursor compound usually through electrophilic bromination.

  • Hydroxylation: : Introduction of the hydroxy group, potentially via nucleophilic substitution or addition reactions.

  • Cyclization: : Formation of the isoquinoline ring system through cyclization reactions, possibly using condensation or intramolecular nucleophilic aromatic substitution.

Industrial Production Methods: : Scaling up these reactions for industrial purposes might involve optimizing each step for yield and purity, using catalysts to enhance reaction rates, and employing high-throughput synthesis technologies.

Chemical Reactions Analysis

Types of Reactions: : 6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione can undergo a variety of chemical reactions, including:

  • Oxidation: : Conversion to quinone derivatives using oxidizing agents.

  • Reduction: : Formation of hydroquinone analogs with reducing agents.

  • Substitution: : Halogen substitution with other functional groups via nucleophilic or electrophilic pathways.

Common Reagents and Conditions: : Typical reagents might include:

  • Oxidizing agents: : Potassium permanganate, chromium trioxide.

  • Reducing agents: : Sodium borohydride, hydrogen gas with a palladium catalyst.

  • Nucleophiles: : Amines, thiols, or alcohols for substitution reactions.

Major Products: : The reactions can yield a range of products, such as quinone derivatives, hydroquinone analogs, and various substituted isoquinolines, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

6-Bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione is utilized in several research fields:

  • Chemistry: : As a building block for the synthesis of more complex organic molecules.

  • Biology: : Investigating interactions with biological macromolecules.

  • Medicine: : Exploring potential pharmacological effects, such as anti-inflammatory or anticancer properties.

  • Industry: : Used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione exerts its effects involves:

  • Molecular Targets: : Interaction with enzymes or receptors, potentially affecting their activity.

  • Pathways: : Influencing biochemical pathways, such as oxidative stress response or cell signaling pathways, through its reactive functional groups.

Comparison with Similar Compounds

Similar Compounds

  • 6-Chloro-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

  • 6-Fluoro-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione
Reactant of Route 2
6-bromo-2-hydroxy-1H-benzo[de]isoquinoline-1,3(2H)-dione

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